Cas no 503859-26-5 (Methyl 4-(cyclohexylamino)-3-nitrobenzoate)

• Product Name: Methyl 4-(cyclohexylamino)-3-nitrobenzoate
• CAS No: 503859-26-5
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD03855459
• CID: 366563
• PubChem ID: 2972846
• Update Time: 2025-07-20

Methyl 4-(cyclohexylamino)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(cyclohexylamino)-3-nitro-, methyl ester
• 3-Nitro-4-(Cyclohexylamino) Benzoic Acid Methyl Ester
• Methyl 4-(cyclohexylamino)-3-nitrobenzenecarboxylate
• methyl 4-(cyclohexylamino)-3-nitrobenzoate
• 4-cyclohexylamino-3-nitrobenzoic acid methyl ester
• BEN147
• N-cyclohexyl-4-methoxycarbonyl-2-nitroaniline
• methyl4-(cyclohexylamino)-3-nitrobenzoate
• MB03040
• SCHEMBL5065370
• CS-0212842
• DTXSID40388036
• AKOS003355781
• CC-0711
• 503859-26-5
• FT-0737416
• SR-01000293826
• RKLPKKOKDXVKFJ-UHFFFAOYSA-N
• 3-Nitro-4-(cyclohexylamino)benzoic acid methyl ester
• SR-01000293826-1
• MFCD03855459
• 2,4-DICHLORO-6,7-DIHYDRO-6-BOC-5H-PYRROLO[3,4-D]PYRIMIDINE
• J-522253
• STK226847
• DB-050044
• Methyl 4-(cyclohexylamino)-3-nitrobenzoate

• MDL： MFCD03855459
• Inchi： 1S/C14H18N2O4/c1-20-14(17)10-7-8-12(13(9-10)16(18)19)15-11-5-3-2-4-6-11/h7-9,11,15H,2-6H2,1H3
• InChI Key： RKLPKKOKDXVKFJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)OC)C=CC=1NC1CCCCC1)=O

Computed Properties

• Exact Mass: 278.12700
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.15000
• LogP: 3.72220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 4-(cyclohexylamino)-3-nitrobenzoate

Comprehensive Overview of Methyl 4-(cyclohexylamino)-3-nitrobenzoate (CAS No. 503859-26-5)

Methyl 4-(cyclohexylamino)-3-nitrobenzoate (CAS No. 503859-26-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrobenzoate derivative is characterized by its unique molecular structure, combining a cyclohexylamino group with a nitrobenzoate ester moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The compound's CAS number 503859-26-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its synthetic pathways, focusing on optimizing yield and purity for industrial applications. Recent trends highlight its potential in targeted drug delivery systems, where its lipophilic properties enhance membrane permeability—a hot topic in cancer therapeutics and neurological disorder research.

In the realm of green chemistry, Methyl 4-(cyclohexylamino)-3-nitrobenzoate is studied for its environmental footprint. Innovations in catalytic reduction methods aim to minimize waste during its production, aligning with global sustainability goals. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its purity, addressing quality concerns raised in pharmaceutical forums and academic publications.

Frequently searched questions include: "What are the applications of CAS 503859-26-5 in medicine?" and "How to synthesize Methyl 4-(cyclohexylamino)-3-nitrobenzoate efficiently?" These queries reflect growing interest in its structure-activity relationships (SAR) and process scalability. Peer-reviewed studies suggest its derivatives exhibit antimicrobial and anti-inflammatory properties, though clinical validation remains ongoing.

From an SEO perspective, keywords like "nitrobenzoate ester synthesis", "cyclohexylamino compound uses", and "CAS 503859-26-5 supplier" are highly relevant. The compound's versatility bridges material science and life sciences, making it a recurring subject in patent filings and research grants. Proper handling protocols, though non-hazardous, emphasize storage in anhydrous conditions to preserve stability—a detail often highlighted in technical datasheets.

In summary, Methyl 4-(cyclohexylamino)-3-nitrobenzoate represents a convergence of innovation and practicality. Its role in advancing precision medicine and sustainable agriculture underscores its multidisciplinary appeal, while rigorous characterization ensures compliance with industrial standards. Future research may unlock further applications, solidifying its status as a cornerstone in modern chemical development.